Fisetin 3-methyl ether
Overview
Description
Fisetin 3-methyl ether is a member of flavonoids and an ether.
This compound is a natural product found in Senna lindheimeriana, Acacia mearnsii, and Acacia confusa with data available.
Scientific Research Applications
1. Cancer Research
Fisetin, a flavonol found in fruits and vegetables, has shown promising results in cancer research. Studies have indicated its potential as an anti-carcinogenic agent. Fisetin exhibits anti-microbial, anti-inflammatory, and anti-oxidant properties, contributing to its anti-cancer role. Its molecular mechanisms in inhibiting cancer cell growth have been studied extensively in various cancer types, including prostate, lung, and pancreatic cancers (Syed et al., 2016).
2. Diabetes and Hyperglycemia
Research has demonstrated the hypoglycemic actions of fisetin. It significantly reduces blood glucose levels and improves carbohydrate metabolism in diabetic models. Fisetin modulates key enzymes in carbohydrate metabolism, aiding in maintaining glucose homeostasis (Prasath & Subramanian, 2011).
3. Neuroprotection and Alzheimer's Disease
Fisetin has shown neuroprotective effects and the ability to enhance memory. It inhibits the aggregation of amyloid beta protein, a key factor in Alzheimer's disease. The structural requirements of fisetin for its anti-amyloidogenic activity have been explored, highlighting its potential as a therapeutic drug for Alzheimer's (Akaishi et al., 2008).
4. Metabolism and Pharmacokinetics
Fisetin undergoes metabolism in the body, producing metabolites like geraldol. Studies have investigated its metabolic pathways, including oxidation, reduction, and methylation. Understanding fisetin's metabolism is crucial for its application in medicine (Zhang et al., 2017).
5. Antioxidant and Anti-inflammatory Activities
Fisetin exhibits significant antioxidant and anti-inflammatory activities. These properties contribute to its various therapeutic potentials, including neuroprotection and cancer prevention. The mechanisms through which fisetin exerts these effects have been a subject of research (Yen et al., 2017).
6. Chemopreventive and Chemotherapeutic Potential
The chemopreventive and chemotherapeutic roles of fisetin in cancer treatment have been emphasized. Fisetin targets several components of intracellular signaling pathways relevant to cancer, making it a promising candidate for cancer therapy (Rengarajan & Yaacob, 2016).
properties
Molecular Formula |
C16H12O6 |
|---|---|
Molecular Weight |
300.26 g/mol |
IUPAC Name |
2-(3,4-dihydroxyphenyl)-7-hydroxy-3-methoxychromen-4-one |
InChI |
InChI=1S/C16H12O6/c1-21-16-14(20)10-4-3-9(17)7-13(10)22-15(16)8-2-5-11(18)12(19)6-8/h2-7,17-19H,1H3 |
InChI Key |
VBXMLZNGZPQAEI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(OC2=C(C1=O)C=CC(=C2)O)C3=CC(=C(C=C3)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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